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Compound of Interest

Compound Name:
Tetraisopropyl

Difluoromethylenebisphosphonate

CAS No.: 78715-59-0

Cat. No.: B028032

Get Quote

Executive Summary & Compound Profile
Tetraisopropyl Difluoromethylenebisphosphonate (CAS: 78715-59-0) represents a

specialized class of bisphosphonate precursors. Unlike standard methylene (

) bisphosphonates, this compound features a difluoromethylene (

) bridge. This structural modification acts as a bioisostere for the oxygen in pyrophosphate (P-
O-P) and the methylene in standard bisphosphonates, fundamentally altering the compound's
pKa, stability, and biological activity.

The "Tetraisopropyl" ester functionality renders the molecule lipophilic, allowing for cellular

internalization, whereas the active pharmacological species is typically the hydrolyzed free

acid.
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Property Specification

Molecular Formula

Molecular Weight 380.30 g/mol

Core Motif P-CF₂-P (Difluoromethylene bridge)

Functional Role
Pyrophosphate mimic, FPPS inhibitor precursor,

Bone-targeting vector

Solubility
Soluble in organic solvents (CHCl₃, MeOH); Low

water solubility (until hydrolyzed)

Structure-Activity Relationship (SAR) Analysis
The SAR of this compound is defined by three distinct regions: the Central Bridge, the

Phosphonate Esters, and the Side Chains (if derivatized).

A. The Central Bridge: vs. vs.
The substitution of hydrogen with fluorine at the bridging carbon is the most critical SAR

feature.

pKa Modulation (Acidity):

The high electronegativity of fluorine withdraws electron density from the phosphonate

groups.

Effect: This significantly lowers the

and

of the corresponding acid compared to methylene bisphosphonates.

Biological Consequence: At physiological pH (7.4), the difluoro-analog is more fully

ionized. This alters its binding affinity to Hydroxyapatite (HAP) and mimics the

electrostatics of the natural pyrophosphate (P-O-P) bond more closely than the

bridge does.
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Enzymatic Stability:

The P-C-P bond is resistant to enzymatic hydrolysis by pyrophosphatases (unlike P-O-P).

The

group prevents metabolic oxidation at the

-carbon, a potential degradation pathway for alkyl phosphonates.

B. The Ester Group: Isopropyl vs. Ethyl/Methyl
The "Tetraisopropyl" moiety is a prodrug strategy.

Lipophilicity: The bulky isopropyl groups mask the negative charge of the phosphonates,

increasing

(approx. 5.6). This allows the molecule to passively diffuse across cell membranes.

Steric Bulk: Isopropyl esters are more sterically hindered than methyl or ethyl esters. This

can slow down spontaneous hydrolysis, providing higher stability during chemical synthesis

or storage, but requires specific intracellular esterases or chemical deprotection steps to

release the active drug.

C. Comparison with Alternatives
The following table compares the Tetraisopropyl Difluoro analog with its primary alternatives.
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Feature
Tetraisopropyl

Difluoro-BP

Tetraethyl

Difluoro-BP

Tetraisopropyl

Methylene-BP

Clodronate

(Dichloro-BP)

Bridge

pKa (Acid form) Low (~1-2) Low (~1-2) Moderate Low

Cell Permeability High (Lipophilic) Moderate/High High
Low (usually salt

form)

Bone Affinity
Moderate

(tunable)
Moderate High High

Primary Use

Intracellular

delivery /

Synthesis

Standard

Reagent
Non-F Control

Osteoclast

apoptosis

Mechanism of Action & Pathway Visualization
The biological activity relies on the conversion of the ester to the free acid, which then targets

Farnesyl Pyrophosphate Synthase (FPPS) in the mevalonate pathway.

Pathway Diagram (DOT)
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Caption: Mechanism of Action: The lipophilic tetraisopropyl ester permeates the cell membrane

and is hydrolyzed to the active difluoromethylene bisphosphonic acid, which inhibits FPPS,

blocking protein prenylation and inducing apoptosis.

Experimental Protocols
To validate the SAR of this compound, two key experiments are required: Chemical Hydrolysis

(to generate the active species) and Hydroxyapatite Binding (to assess bone affinity).

Protocol A: Controlled Hydrolysis (Ester to Acid)
Rationale: The tetraisopropyl ester is inactive in cell-free enzyme assays (e.g., FPPS inhibition)

and must be deprotected.

Dissolution: Dissolve 100 mg of Tetraisopropyl Difluoromethylenebisphosphonate in 2

mL of anhydrous dichloromethane (DCM).

Silylation: Add 4 equivalents of Bromotrimethylsilane (TMSBr) dropwise at 0°C under Argon

atmosphere.

Mechanism:[1][2][3][4] TMSBr cleaves the bulky isopropyl esters more efficiently than

aqueous acid.

Reaction: Stir at room temperature for 12–24 hours. Monitor by

NMR (Shift from ~6 ppm ester to ~0 ppm silyl ester).

Quenching: Evaporate volatiles. Add 2 mL of MeOH/Water (95:5) and stir for 1 hour to

hydrolyze silyl esters to phosphonic acid.

Purification: Recrystallize from Ethanol/Water or purify via ion-exchange chromatography.

Protocol B: Hydroxyapatite (HAP) Binding Assay
Rationale: Determines the bone-targeting potential of the difluoro-bridge compared to

methylene analogs.

Preparation: Suspend 10 mg of Hydroxyapatite powder in 1 mL of Tris-HCl buffer (pH 7.4).
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Incubation: Add the hydrolyzed difluoromethylene bisphosphonate (10–100 µM). Incubate at

37°C for 30 minutes with gentle shaking.

Separation: Centrifuge at 10,000 x g for 5 minutes. Collect the supernatant.

Quantification: Measure the concentration of unbound bisphosphonate in the supernatant

using a colorimetric phosphate assay (e.g., Malachite Green) after oxidative digestion, or via

HPLC.

Calculation:

Expected Result: The difluoro analog typically shows slightly lower binding affinity than the
methylene analog due to the electronegative repulsion of the fluorine atoms, but sufficient
affinity for in vivo bone targeting.
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Context: Physicochemical properties (Density, MW, Boiling Point) of the specific CAS

78715-59-0.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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